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Compound of Interest

Compound Name:
1-Methyl-5-(tributylstannyl)-1H-

imidazole

Cat. No.: B115652 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
1-Methyl-5-(tributylstannyl)-1H-imidazole is an organotin compound featuring a methylated

imidazole ring linked to a tributyltin moiety. This unique structure imparts properties that make it

a valuable reagent in organic synthesis and a building block for more complex molecules. Its

applications are noted in the preparation of pharmaceutical candidates and as a ligand for

transition metal catalysts.[1] The presence of the tributylstannyl group generally enhances the

solubility of the molecule in organic solvents, a critical consideration for its use in various

reaction media.[1]

This technical guide provides a comprehensive overview of the available data on the solubility

of 1-Methyl-5-(tributylstannyl)-1H-imidazole in organic solvents, detailed experimental

protocols for solubility determination and a plausible synthetic route, and key physicochemical

properties.

Physicochemical Properties
1-Methyl-5-(tributylstannyl)-1H-imidazole is typically supplied as a liquid. A summary of its

key physical and chemical properties is presented below.
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Property Value Reference

Molecular Formula C₁₆H₃₂N₂Sn [2]

Molecular Weight 371.15 g/mol [2]

Appearance Liquid

Boiling Point 160-164 °C at 2 mmHg

Density 1.220 g/mL at 25 °C

Refractive Index n20/D 1.510

Water Solubility Sparingly soluble [1][3][4]

Solubility in Organic Solvents
A thorough review of scientific literature and chemical databases reveals a lack of specific

quantitative data on the solubility of 1-Methyl-5-(tributylstannyl)-1H-imidazole in common

organic solvents. While the tributylstannyl group is known to confer solubility in non-polar and

weakly polar organic solvents, precise measurements in solvents such as tetrahydrofuran

(THF), dichloromethane (DCM), hexane, or toluene are not publicly available.

The table below summarizes the current state of knowledge. Researchers are advised to

determine solubility experimentally for their specific application and conditions.
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Solvent
Quantitative Solubility (
g/100 mL at specified
temp.)

Qualitative Assessment

Tetrahydrofuran (THF) Data not available Expected to be soluble

Dichloromethane (DCM) Data not available Expected to be soluble

Hexane Data not available Expected to be soluble

Toluene Data not available Expected to be soluble

Ethanol Data not available Expected to be soluble

Acetone Data not available Expected to be soluble

Dimethyl Sulfoxide (DMSO) Data not available Expected to be soluble

Water Data not available Sparingly soluble[1][3][4]

Experimental Protocols
General Protocol for Determining Solubility
The following is a general experimental protocol for determining the solubility of a liquid

compound like 1-Methyl-5-(tributylstannyl)-1H-imidazole in an organic solvent. This method

is based on the principle of creating a saturated solution and then quantifying the dissolved

solute.

Materials:

1-Methyl-5-(tributylstannyl)-1H-imidazole

Selected organic solvent (e.g., THF, DCM, hexane)

Analytical balance

Vials with screw caps

Constant temperature bath or shaker
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Syringe filters (0.2 µm, PTFE or other solvent-compatible material)

Gas chromatograph with a flame ionization detector (GC-FID) or a suitable quantitative

analytical instrument

Volumetric flasks and pipettes

Procedure:

Preparation of Solvent: Ensure the selected organic solvent is of high purity and anhydrous if

necessary, as water content can affect solubility.

Sample Preparation: Add an excess amount of 1-Methyl-5-(tributylstannyl)-1H-imidazole
to a pre-weighed vial. Record the exact mass of the compound added.

Dissolution: Add a known volume of the selected organic solvent to the vial.

Equilibration: Tightly cap the vial and place it in a constant temperature bath or shaker set to

the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period

(e.g., 24-48 hours) to ensure saturation. Gentle agitation can facilitate this process.

Phase Separation: After equilibration, allow the vial to stand undisturbed at the constant

temperature to let any undissolved material settle.

Sample Collection: Carefully withdraw a known volume of the supernatant (the clear,

saturated solution) using a syringe.

Filtration: Immediately pass the collected supernatant through a syringe filter to remove any

suspended microparticles.

Quantification: Accurately dilute the filtered, saturated solution with the same solvent to a

concentration suitable for the analytical method (e.g., GC-FID). Prepare a series of

calibration standards of 1-Methyl-5-(tributylstannyl)-1H-imidazole in the same solvent.

Analyze the standards and the diluted sample.

Calculation: From the calibration curve, determine the concentration of the compound in the

diluted sample. Back-calculate the concentration in the original saturated solution to
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determine the solubility.

Plausible Synthetic Workflow
A plausible synthetic route for 1-Methyl-5-(tributylstannyl)-1H-imidazole involves the

stannylation of 1-methylimidazole. This can be achieved via lithiation of 1-methylimidazole

followed by quenching with a tributyltin halide.

Materials:

1-Methylimidazole

n-Butyllithium (n-BuLi) in hexanes

Tributyltin chloride (Bu₃SnCl)

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard glassware for anhydrous reactions (Schlenk line, nitrogen/argon atmosphere)

Procedure:

Reaction Setup: Under an inert atmosphere (nitrogen or argon), dissolve 1-methylimidazole

in anhydrous THF in a flame-dried flask.

Lithiation: Cool the solution to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

Slowly add a solution of n-butyllithium in hexanes dropwise. Stir the mixture at this

temperature for a specified time to ensure complete deprotonation at the C2 position.

Stannylation: To the resulting solution of 2-lithio-1-methylimidazole, add tributyltin chloride

dropwise at -78 °C.
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Warming: Allow the reaction mixture to slowly warm to room temperature and stir for several

hours or overnight.

Quenching: Cool the reaction mixture in an ice bath and carefully quench with a saturated

aqueous solution of ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether.

Washing and Drying: Wash the combined organic layers with brine, and then dry over

anhydrous magnesium sulfate.

Purification: Filter off the drying agent and concentrate the solvent under reduced pressure.

The crude product can be purified by vacuum distillation to yield 1-Methyl-5-
(tributylstannyl)-1H-imidazole.

Visualizations
The following diagrams illustrate the general workflows described in the experimental protocols.
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Sample Preparation

Equilibration

Analysis

Add excess solute to vial

Add known volume of solvent

Seal and place in constant temp bath

Agitate for 24-48 hours

Allow undissolved solute to settle

Withdraw supernatant

Filter through 0.2 µm filter

Dilute for analysis

Quantify using GC-FID

Calculate solubility
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Caption: General workflow for solubility determination.
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Reaction

Work-up

Purification

Dissolve 1-methylimidazole in anhydrous THF

Cool to -78 °C

Add n-BuLi for lithiation

Add Bu3SnCl for stannylation

Warm to room temperature

Quench with aq. NH4Cl

Extract with diethyl ether

Wash with brine

Dry over MgSO4

Filter and concentrate

Vacuum distillation

1-Methyl-5-(tributylstannyl)-1H-imidazole
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Caption: Plausible synthetic workflow.

Conclusion
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1-Methyl-5-(tributylstannyl)-1H-imidazole is a valuable synthetic intermediate with physical

properties that suggest good solubility in a range of organic solvents. However, a notable gap

exists in the scientific literature regarding quantitative solubility data. The experimental

protocols and workflows provided in this guide offer a framework for researchers to determine

these parameters in-house, facilitating the effective use of this compound in synthesis and drug

development. Further studies are warranted to systematically quantify its solubility in common

organic solvents to broaden its applicability and streamline its use in chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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